N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2-methyl-3-furamide

• IUPAC Name: N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C14H12N2O2S/c1-8-9(5-6-18-8)13(17)16-14-11(7-15)10-3-2-4-12(10)19-14/h5-6H,2-4H2,1H3,(H,16,17)
• InChI Key: VVDLQYZQELTBFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NC2=C(C3=C(S2)CCC3)C#N
• Molecular Formula: C14H12N2O2S
• Molecular Weight: 272.32 g/mol

Description

Synthesis Analysis

The synthesis of related heterocyclic compounds often involves intricate reactions that can include cyclization, acylation, and reactions with hydroxylamine hydrochloride to produce novel cyclization products through ring cleavage and closure processes (Okuda et al., 2015). Techniques like palladium-catalyzed cyclization have been employed to create related structures, highlighting the versatility and complexity in the synthesis of such compounds (Lindahl et al., 2006).

Molecular Structure Analysis

The molecular structure of heterocyclic compounds, including N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2-methyl-3-furamide, can be elucidated using techniques such as X-ray single crystallography. This allows for the detailed examination of hydrogen bonding interactions and the solid-state properties of these compounds (Younes et al., 2020).

Chemical Reactions and Properties

Chemical reactions involving related compounds can vary widely, including oxidative cyclization, and reactions with isocyanides to form diimino-furans, demonstrating the diverse reactivity and potential for complex transformations (Jiang et al., 2014), (Burgaz et al., 2007).

Physical Properties Analysis

The physical properties of such compounds can be influenced by their molecular structure and the presence of specific functional groups, impacting solubility, melting points, and stability. The detailed physical properties analysis requires specific studies focused on these aspects.

Chemical Properties Analysis

Chemical properties, including reactivity with various reagents, stability under different conditions, and potential for further functionalization, are key aspects of understanding these compounds. The ability to undergo transformations, such as ene-reduction by fungi, showcases the chemical versatility and potential applications of these molecules (Jimenez et al., 2019).